Cas no 1189442-84-9 (3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189442-84-9
• MF: C₂₂H₂₀ClN₅O₂
• MW: 421.879503250122
• CID: 5391227
• Update Time: 2025-07-15

3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[4-(3-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C22H20ClN5O2/c23-15-4-3-5-16(12-15)26-8-10-27(11-9-26)19(29)13-28-14-24-20-17-6-1-2-7-18(17)25-21(20)22(28)30/h1-7,12,14,25H,8-11,13H2
• InChI Key： VCIYYTWCMIOYSK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=CN(CC(N3CCN(C4=CC=CC(Cl)=C4)CC3)=O)C(=O)C1=2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 726.6±70.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)

Additional information on 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Research Brief on 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 1189442-84-9)

Recent studies on the compound 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 1189442-84-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by a pyrimidoindole core and a chlorophenylpiperazine moiety, has garnered attention due to its unique pharmacological properties and promising activity in preclinical models.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with biological targets. In vitro studies have demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Additionally, molecular docking simulations have revealed stable binding conformations within the active sites of these receptors, further supporting its therapeutic potential.

Recent advancements in synthetic methodologies have enabled the scalable production of 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one, addressing previous challenges related to yield and purity. Optimized protocols now achieve >95% purity, as confirmed by HPLC and mass spectrometry analyses. These improvements have facilitated more robust pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacokinetic profiling in rodent models has shown favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. Metabolite identification studies have identified the major metabolic pathways, with oxidative metabolism at the piperazine ring being the predominant route. These findings are critical for future drug development efforts and toxicity assessments.

Ongoing research is exploring the compound's potential in oncology, with preliminary data indicating inhibitory effects on specific kinase targets involved in tumor progression. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into clinical applications, with anticipated IND-enabling studies in the near future.

In conclusion, 3-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a promising scaffold for multifunctional drug development. Its unique chemical structure and diverse pharmacological profile warrant continued investigation, particularly in addressing unmet medical needs in CNS disorders and oncology. Future research directions include comprehensive toxicology studies and the development of optimized analogs with enhanced selectivity and potency.